Cas no 27589-31-7 ( )

• Product Name: &nbsp
• CAS No: 27589-31-7
• MF: C₇H₄ClFN₂O₂S
• MW: 234.635262489319
• CID: 1081009
• PubChem ID: 68424808
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-cyano-4-fluorobenzenesulfonamide
• &nbsp
• 4-chloro-2-fluoro-5-nitro-benzoic acid methyl ester
• 4-Chloro-2-fluoro-5-nitrobenzoic acid methyl ester
• 4-Chloro-2-fluoro-5-sulfamoyl-benzonitril
• AG-L-60001
• AK137423
• CTK6I8949
• KB-37728
• QC-8796
• SureCN3336950
• 4-chloro-2-fluoro-5-sulfamoylbenzonitrile
• 27589-31-7
• 4-Chloro-2-fluoro-5-sulfonamidebenzonitrile
• SCHEMBL2876627
•  

• Inchi： 1S/C7H4ClFN2O2S/c8-5-2-6(9)4(3-10)1-7(5)14(11,12)13/h1-2H,(H2,11,12,13)
• InChI Key： QELTYKHBUVUNEQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C#N)C=C1S(N)(=O)=O)F

Computed Properties

• Exact Mass: 233.96672
• Monoisotopic Mass: 233.9666044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 92.3Ų

Experimental Properties

• Density: 1.68±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.087 g/l) (25 º C),
• PSA: 83.95